molecular formula C17H19N5OS B2932200 4-(4-(((6-Methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)thieno[3,2-d]pyrimidine CAS No. 2310205-42-4

4-(4-(((6-Methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)thieno[3,2-d]pyrimidine

Cat. No. B2932200
CAS RN: 2310205-42-4
M. Wt: 341.43
InChI Key: IIWSUXAFRQZZED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“4-(4-(((6-Methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)thieno[3,2-d]pyrimidine” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions . Pyrimidine is an integral part of DNA and RNA and imparts diverse pharmacological properties .

Scientific Research Applications

Anticancer Applications

The piperidine nucleus, which is part of the compound’s structure, has been identified as a significant element in anticancer drugs. Piperidine derivatives have shown promise in inhibiting cancer cell growth and metastasis. The compound’s potential in targeting specific cancer pathways could be explored to develop novel anticancer therapies .

Antimicrobial and Antifungal Activities

Compounds with a piperidine moiety have been utilized for their antimicrobial and antifungal properties. The structural features of 4-(4-(((6-Methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)thieno[3,2-d]pyrimidine could be researched further to assess its efficacy against various microbial and fungal strains .

Antiviral Agents

Piperidine derivatives are also known for their antiviral activities. This compound could be investigated for its potential use in treating viral infections, possibly by disrupting viral replication or assembly processes .

Analgesic and Anti-inflammatory Properties

The analgesic and anti-inflammatory properties of piperidine-based compounds are well-documented. Research into 4-(4-(((6-Methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)thieno[3,2-d]pyrimidine could lead to the development of new pain relief medications or anti-inflammatory drugs .

Neuroprotective Effects and Anti-Alzheimer’s Disease

Given the role of piperidine compounds in neuroprotection and their potential in treating Alzheimer’s disease, this compound’s effects on neurological pathways and its ability to protect neural cells could be a significant area of study .

Antihypertensive and Cardiovascular Drug Development

Piperidine derivatives have been implicated in cardiovascular drug development, particularly as antihypertensive agents. The compound could be examined for its cardiovascular effects and its utility in managing blood pressure levels .

Antipsychotic Medication

The structure of this compound suggests potential use in the realm of antipsychotic medications. Its impact on neurotransmitter systems could be valuable in treating various psychiatric disorders .

Anticoagulant Properties

Lastly, the anticoagulant potential of piperidine-based compounds is another promising field. Research could focus on the compound’s ability to prevent blood clots, which is crucial in the treatment of thrombotic disorders .

properties

IUPAC Name

4-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]thieno[3,2-d]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N5OS/c1-12-8-15(20-10-18-12)23-9-13-2-5-22(6-3-13)17-16-14(4-7-24-16)19-11-21-17/h4,7-8,10-11,13H,2-3,5-6,9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IIWSUXAFRQZZED-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC=N1)OCC2CCN(CC2)C3=NC=NC4=C3SC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-(((6-Methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)thieno[3,2-d]pyrimidine

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